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Compound of Interest

Compound Name: Butoconazole-d5 (nitrate)

Cat. No.: B15142427

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of Butoconazole-d5 (nitrate), a deuterated
analog of the antifungal agent Butoconazole nitrate. This document compiles essential data,
experimental protocols, and mechanistic insights to support research and development

activities.

Certificate of Analysis (Representative)

While a specific Certificate of Analysis for Butoconazole-d5 (nitrate) is not publicly available,
this representative CoA has been compiled based on available data for Butoconazole nitrate
and typical specifications for deuterated standards.
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Test

Specification

Method

Appearance

White to off-white solid

Visual

Molecular Formula

C19H12D5CIsN2S-HNO3

Molecular Weight

479.82

Mass Spectrometry

Purity (by HPLC)

>98%

High-Performance Liquid

Chromatography

Isotopic Enrichment

>99% Deuterium

Mass Spectrometry / NMR

1H-NMR

Conforms to structure

Nuclear Magnetic Resonance

Spectroscopy

Mass Spectrum

Conforms to structure

Mass Spectrometry

Soluble in DMSO and

Solubility Visual

Methanol
Melting Point 156-158°C Melting Point Apparatus
Storage -20°C Freezer

Quantitative Data
Physical and Chemical Properties

The following table summarizes the key physical and chemical properties of Butoconazole
nitrate and its deuterated analog.
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rac Butoconazole-d5

Property Butoconazole Nitrate _ Reference
Nitrate
C19H12DsCIzN2S-HNO

Molecular Formula C19H17CIsN2S-HNOs3 [1]
3

Molecular Weight 474.79 479.82 [1]

White to off-white ] )
Appearance ) White Solid [2]
crystalline powder

_ . ~159°C (with
Melting Point N 156-158°C [2]
decomposition)

Sparingly soluble in
methanol; slightly
soluble in chloroform,
methylene chloride, o
N Soluble in Dimethyl
Solubility acetone, and ethanol; ] [2]
) ) Sulfoxide, Methanol.
very slightly soluble in
ethyl acetate; and
practically insoluble in

water.

Clinical Efficacy of Butoconazole Nitrate Cream (2%)

Clinical studies have demonstrated the efficacy of Butoconazole nitrate for the treatment of
vulvovaginal candidiasis. The following table summarizes the results from a comparative study.
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Butoconazole Miconazole
Efficacy Nitrate 2% Nitrate 2% ) )
] Time Point Reference
Outcome Cream (Single Cream (7-Day
Dose) Course)
o 8-10 days post-
Clinical Cure 92% 92% [3]
treatment
Mycological Cure
) 8-10 days post-
(Negative 87% 87% [3]
treatment
Culture)
o 30 days post-
Clinical Cure 88% 86% [3]
treatment
Mycological Cure
] 30 days post-
(Negative 74% 7% [3]

treatment
Culture)

Experimental Protocols
Bioequivalence Study with Clinical Endpoint for
Butoconazole Nitrate Vaginal Cream, 2%

This section details the methodology for a typical bioequivalence study as recommended by
the FDA.[4]

1. Study Design:

e Randomized, double-blind, parallel, placebo-controlled in vivo study.[4]
e Test Product: Butoconazole Nitrate Vaginal Cream USP, 2%.

o Reference Product: Approved Butoconazole Nitrate Vaginal Cream, 2%.
» Placebo: Vehicle of the cream.

2. Study Population:
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e Postmenarcheal females with a clinical diagnosis of symptomatic vulvovaginal candidiasis
(VWC).[4]

o Diagnosis confirmed by positive KOH wet mount at baseline.[4]
3. Treatment Administration:

o Asingle full applicator (approximately 5 g) of the assigned cream is inserted into the vagina.

[4]
4. Efficacy Endpoints:

e The primary endpoint is evaluated at the test-of-cure visit conducted on Study Day 21 to 30.

[4]
o Therapeutic Cure: Defined as both clinical cure and mycological cure.
 Clinical Cure: Resolution of all vulvovaginal signs and symptoms present at baseline.[4]

e Mycological Cure: A negative KOH wet mount test and a negative fungal culture for Candida
species.[4]

5. Fungal Culture:
e Avaginal fungal culture is obtained at baseline to identify the Candida species.[4]

 Only subjects with a positive baseline culture for a Candida species are included in the per-
protocol analysis.[4]

Mechanism of Action: Inhibition of Ergosterol
Biosynthesis

Butoconazole, like other imidazole antifungal agents, exerts its effect by disrupting the fungal
cell membrane. The primary mechanism is the inhibition of the enzyme lanosterol 14a-
demethylase, a key enzyme in the biosynthesis of ergosterol.[5][6] Ergosterol is a vital
component of the fungal cell membrane, analogous to cholesterol in mammalian cells.[6]
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The inhibition of lanosterol 14a-demethylase leads to a depletion of ergosterol and an
accumulation of toxic methylated sterol precursors.[6] This alteration in the lipid composition of
the cell membrane increases its permeability, leading to the leakage of essential cellular
contents and ultimately, fungal cell death.[6]

Signaling Pathway Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e 6. What is the mechanism of Butoconazole Nitrate? [synapse.patsnap.com]

 To cite this document: BenchChem. [Butoconazole-d5 (nitrate): A Comprehensive Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15142427#butoconazole-d5-nitrate-certificate-of-
analysis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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